Magnesium phosphate, tribasic, octahydrate

Specification

• CAS No.: 13446-23-6
• Molecular Formula: H16Mg3O16P2
• Molecular Weight: 406.98 g/mol
• IUPAC Name: trimagnesium;diphosphate;octahydrate
• Standard InChI: InChI=1S/3Mg.2H3O4P.8H2O/c;;;2*1-5(2,3)4;;;;;;;;/h;;;2*(H3,1,2,3,4);8*1H2/q3*+2;;;;;;;;;;/p-6
• Standard InChI Key: MOMDCAYSCWFERX-UHFFFAOYSA-H
• SMILES: O.O.O.O.O.O.O.O.[O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Mg+2].[Mg+2].[Mg+2]
• Canonical SMILES: O.O.O.O.O.O.O.O.[O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Mg+2].[Mg+2].[Mg+2]

Introduction

Chemical Identity and Structure

Nomenclature and Identification

Magnesium phosphate, tribasic, octahydrate is known by several names in scientific literature and commercial applications. The compound has two different CAS numbers reported in databases, which presents an interesting point of consideration for researchers.

Table 1.1: Identification Parameters

Parameter	Information
IUPAC Name	Trimagnesium diphosphate octahydrate
CAS Numbers	10233-87-1, 13446-23-6
Synonyms	Tri-magnesium phosphate, Magnesium phosphate tribasic, Bobierrite, Magnesium orthophosphate
FDA References	184.1434; 582.5434; 181.29
ATC Code	B05XA10

The compound is registered in multiple regulatory databases, reflecting its importance in various applications and its recognition by health authorities.

Molecular Structure and Properties

The molecular structure of magnesium phosphate, tribasic, octahydrate consists of three magnesium ions, two phosphate groups, and eight water molecules of crystallization.

Table 1.2: Structural Properties

Property	Value
Molecular Formula	Mg3(PO4)2·8H2O (H16Mg3O16P2)
Molecular Weight	406.98 g/mol
Structural Characteristics	Three magnesium ions coordinated with two phosphate groups and eight water molecules
Solubility Product Constant	pKsp: 23.98

The compound's structure contributes to its stability and particular behavior in various environments, especially its low solubility in water but increased solubility in acidic conditions.

Physical Characteristics

As a solid crystalline material, magnesium phosphate, tribasic, octahydrate exhibits distinct physical properties that are relevant to its handling and applications.

Table 1.3: Physical Properties

Property	Description
Appearance	White crystalline powder
Solubility	Insoluble in water but soluble in dilute acids
Form	Crystals
Stability	Stable under normal conditions; dehydrates upon heating

These physical characteristics make it suitable for various formulations while maintaining stability during storage and application.

Biological Significance

Role of Magnesium in Biochemical Processes

Magnesium is an essential mineral involved in over 300 biochemical reactions in the body. As a source of magnesium, the tribasic phosphate octahydrate form plays a significant role in supporting these functions.

The biological importance of magnesium extends across multiple physiological systems:

• Energy production through ATP synthesis and metabolism

• Muscle function, facilitating contraction and relaxation

• Nerve transmission and synaptic function

• Structural support in bone mineralization

• Enzymatic reactions as a cofactor for numerous enzymes

These diverse roles highlight why magnesium supplementation through compounds like magnesium phosphate, tribasic, octahydrate is significant in addressing deficiencies.

Absorption and Bioavailability

The effectiveness of magnesium phosphate, tribasic, octahydrate as a supplement depends on its absorption and bioavailability. Several factors influence these parameters:

Understanding these factors is crucial for optimizing the compound's use in nutritional and pharmaceutical applications.

Applications

Pharmaceutical Applications

Magnesium phosphate, tribasic, octahydrate has established uses in pharmaceutical formulations, particularly as an antacid. Its ability to neutralize stomach acid makes it valuable for addressing digestive discomfort.

The compound's recognition by regulatory bodies like the FDA further supports its pharmaceutical applications. It is referenced in several FDA guidelines (184.1434, 582.5434, 181.29), indicating its acceptance for use in various pharmaceutical contexts.

Biomedical Applications

One of the most significant biomedical applications of magnesium phosphate, tribasic, octahydrate is in bone regeneration. It is specifically used in the preparation of magnesium calcium phosphate biocement (MCPB), which serves as a material for bone repair and regeneration.

This application leverages both the compound's chemical properties and the biological significance of magnesium in bone metabolism. The incorporation of magnesium into calcium phosphate cements enhances their performance for bone tissue engineering.

Chemical Reactivity

Reactions with Acids and Bases

Magnesium phosphate, tribasic, octahydrate exhibits characteristic reactions with acids and bases that are relevant to both its applications and its behavior in biological systems.

Table 4.1: Acid-Base Reactions

Reaction Type	Description	Chemical Equation
Reaction with Acids	Dissolves in dilute acids	Mg3(PO4)2·8H2O + 6HCl → 3MgCl2 + 2H3PO4 + 8H2O
Alkaline Conditions	Formation of magnesium hydroxide	Mg3(PO4)2·8H2O + 6NaOH → 2Na3PO4 + 3Mg(OH)2 + 8H2O
Hydrolysis	Partial hydrolysis in water	Mg3(PO4)2·8H2O ⇌ 3Mg(OH)2 + 2H3PO4 + 2H2O

These reactions explain the compound's solubility behavior and its effectiveness in certain applications, particularly its antacid properties.

Thermal Behavior

When subjected to heating, magnesium phosphate, tribasic, octahydrate undergoes dehydration in stages, eventually forming the anhydrous form.

Table 4.2: Thermal Decomposition Stages

Temperature Range (°C)	Process	Result
110-200	Initial dehydration	Partial loss of water molecules
~400	Complete dehydration	Formation of anhydrous Mg3(PO4)2

This thermal behavior is important for processing the compound for various applications and understanding its stability under different temperature conditions.

Other Significant Reactions

Besides acid-base reactions and thermal decomposition, magnesium phosphate, tribasic, octahydrate participates in other reactions that are relevant to its applications.

Table 4.3: Other Significant Reactions

Reaction Type	Description	Significance
Formation Reaction	2H3PO4 + 3Mg(OH)2 → Mg3(PO4)2·8H2O + 2H2O	Synthesis pathway
Precipitation Reaction	3MgSO4 + 2Na3PO4 → Mg3(PO4)2·8H2O + 3Na2SO4	Alternative synthesis method
Ion Exchange	Interaction with other mineral ions	Relevant for biomedical applications

These reactions provide insights into both the manufacturing processes for the compound and its behavior in complex systems.

Research Findings and Current Studies

Current research on magnesium phosphate, tribasic, octahydrate focuses primarily on its biomedical applications, particularly in bone regeneration technologies. The compound's role in magnesium calcium phosphate biocement represents a significant area of investigation.

Studies have shown that incorporating magnesium into calcium phosphate cements improves their mechanical properties and biocompatibility. The resulting materials show promise for applications in bone repair and regeneration, addressing challenges in orthopedic and dental medicine.

Additionally, research continues on the compound's pharmaceutical applications, particularly its potential as a magnesium supplement with enhanced bioavailability. The challenge of magnesium absorption from the gastrointestinal tract remains an active area of investigation, with studies exploring factors that influence absorption efficiency.